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Compound of Interest

Compound Name: Fenbendazoleamine

CAS No.: 53065-28-4

Cat. No.: B1220244

Get Quote

An In-depth Technical Guide to 5-Phenylthio-2-aminobenzimidazole (CAS 53065-28-4)

Abstract
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 53065-28-4. It is imperative to clarify from the outset that this CAS number

corresponds to 5-Phenylthio-2-aminobenzimidazole, also known as Fenbendazole-amine, and

not any other similarly named chemical structure. This document is intended for researchers,

scientists, and professionals in drug development, offering in-depth insights into the

compound's properties, synthesis, applications, and handling. We will delve into its role as a

significant derivative of the anthelmintic drug Fenbendazole, its utility as a chemical

intermediate, and the technical protocols essential for its scientific application.

Chemical Identity and Physicochemical Properties
5-Phenylthio-2-aminobenzimidazole is a benzimidazole derivative characterized by a

phenylthio group attached to the benzene ring. This structural feature is pivotal, influencing its

chemical reactivity and biological activity. The compound is most commonly encountered in

research as a known impurity and metabolite of Fenbendazole, a widely used veterinary
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anthelmintic.[1][2] Its appearance is typically a light brown to orange solid, and it requires

refrigerated storage to ensure long-term stability.[1][3]

Table 1.1: Chemical Identifiers and Properties of CAS
53065-28-4

Property Value Source(s)

CAS Number 53065-28-4 [1][2][3][4]

IUPAC Name
6-(Phenylthio)-1H-

benzo[d]imidazol-2-amine
[2][3]

Synonyms

5-Phenylthio-2-

aminobenzimidazole,

Fenbendazole-amine, 2-

Amino-5-

(phenylthio)benzimidazole

[1][2]

Molecular Formula C₁₃H₁₁N₃S [1][2]

Molecular Weight 241.31 g/mol [1][3]

Appearance Light Brown to Orange Solid [1]

InChI

InChI=1S/C13H11N3S/c14-13-

15-11-7-6-10(8-12(11)16-

13)17-9-4-2-1-3-5-9/h1-8H,

(H3,14,15,16)

[1]

InChIKey
OJDMYVLGXHUDMW-

UHFFFAOYSA-N
[1]

SMILES
Nc1nc2cc(Sc3ccccc3)ccc2[nH]

1
[1][2]

Storage
Refrigerator (2-8°C) or long-

term at -20°C
[2][3][5]

Purity (Typical) ≥99% (by HPLC) [2]

Synthesis and Characterization
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The synthesis of 2-aminobenzimidazole derivatives is a well-established area of organic

chemistry.[6][7] For 5-Phenylthio-2-aminobenzimidazole, a common synthetic strategy involves

the cyclization of a substituted o-phenylenediamine precursor. A plausible and efficient route

begins with the reaction of 5-chloro-2-nitroaniline with thiophenol, followed by reduction of the

nitro group and subsequent cyclization to form the benzimidazole ring.

A patent for a related process describes the synthesis of the precursor, 2-nitro-5-(phenylthio)-

aniline, by reacting 5-chloro-2-nitroaniline with thiophenol in the presence of ammonia.[8] The

subsequent steps would involve standard reduction and cyclization methodologies common in

benzimidazole synthesis.[6]

Diagram 2.1: Proposed Synthetic Workflow

5-Chloro-2-nitroaniline

2-Nitro-5-(phenylthio)aniline

Nucleophilic Aromatic Substitution

Thiophenol + Base (e.g., NH3)

4-(Phenylthio)benzene-1,2-diamine

Nitro Group Reduction

Reduction (e.g., H2/Pd-C or SnCl2)

5-Phenylthio-2-aminobenzimidazole
(CAS 53065-28-4)

Ring Cyclization

Cyclizing Agent (e.g., Cyanogen Bromide or Cyanamide)

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 5-Phenylthio-2-aminobenzimidazole.

Protocol 2.1: Experimental Synthesis
Disclaimer: This protocol is a representative example based on established chemical principles.

All laboratory work should be conducted in a fume hood with appropriate personal protective
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equipment (PPE).

Step 1: Synthesis of 2-Nitro-5-(phenylthio)aniline.

In a sealed reaction vessel, charge 5-chloro-2-nitroaniline and a suitable solvent (e.g., an

alcohol).

Heat the mixture to the desired reaction temperature (e.g., 100-150°C).

Add a base such as ammonia, followed by the slow addition of thiophenol.[8]

Maintain the reaction at temperature and pressure until completion, monitored by Thin

Layer Chromatography (TLC).

Upon completion, cool the mixture, precipitate the product with water, filter, and wash to

obtain the crude product.

Step 2: Reduction to 4-(Phenylthio)benzene-1,2-diamine.

Dissolve the 2-nitro-5-(phenylthio)aniline from Step 1 in a solvent like ethanol or ethyl

acetate.

Add a reducing agent. A common choice is stannous chloride (SnCl₂) in the presence of

concentrated HCl, or catalytic hydrogenation with H₂ gas over a Palladium-on-carbon

(Pd/C) catalyst.

Stir the reaction at room temperature or with gentle heating until the reduction is complete

(monitored by TLC).

Neutralize the reaction mixture and extract the diamine product with an organic solvent.

Step 3: Cyclization to 5-Phenylthio-2-aminobenzimidazole.

Dissolve the 4-(Phenylthio)benzene-1,2-diamine from Step 2 in a solvent such as ethanol.

Add a cyclizing agent like cyanogen bromide (CNBr) or cyanamide.[6]

Reflux the mixture for several hours until the benzimidazole formation is complete.
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Cool the reaction, and collect the precipitated product by filtration.

Purify the final compound by recrystallization from a suitable solvent (e.g., ethanol/water

mixture) to yield pure 5-Phenylthio-2-aminobenzimidazole.

Characterization
The synthesized compound must be rigorously characterized to confirm its identity and purity.

¹H and ¹³C NMR Spectroscopy: Provides detailed information on the molecular structure. The

¹H NMR spectrum is expected to show characteristic signals for the aromatic protons on both

the benzimidazole and phenylthio rings, as well as exchangeable protons for the amine and

imidazole N-H groups.[9][10]

Infrared (IR) Spectroscopy: Used to identify functional groups. Expected peaks include N-H

stretching for the primary amine and imidazole, C=N stretching within the imidazole ring, and

aromatic C-H and C=C stretching.[11][12]

Mass Spectrometry (MS): Confirms the molecular weight of the compound. High-resolution

mass spectrometry (HRMS) can be used to verify the elemental composition.[13]

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final

product. A purity of over 99% is often achievable.[2]

Applications in Research and Drug Development
The primary application of 5-Phenylthio-2-aminobenzimidazole is as a reference standard and

research chemical in the field of pharmaceutical analysis and development.[2]

Fenbendazole-Related Research: As a known metabolite and impurity of Fenbendazole, this

compound is critical for the development and validation of analytical methods designed to

detect Fenbendazole and its degradation products in veterinary formulations and biological

samples.[1][2] Its availability allows for accurate quantification and impurity profiling, which is

a regulatory requirement in drug manufacturing.

Medicinal Chemistry Scaffold: The 2-aminobenzimidazole core is a privileged scaffold in

medicinal chemistry, forming the basis for a wide range of biologically active compounds.[7]
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[14] This class of molecules is known to exhibit antimicrobial, antitumor, antiviral, and

antihistaminic properties.[14][15][16] Therefore, 5-Phenylthio-2-aminobenzimidazole serves

as a valuable building block for synthesizing novel derivatives. Researchers can modify the

amino group or the benzimidazole ring to explore structure-activity relationships (SAR) and

develop new therapeutic agents.[16][17]

Materials Science: Benzimidazole derivatives are also utilized in the development of

advanced materials, such as polymers and dyes, due to their stability and reactivity.[18]

Diagram 3.1: Application Context

Fenbendazole (Anthelmintic Drug)

5-Phenylthio-2-aminobenzimidazole
(CAS 53065-28-4)
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Synthesis of Novel
Benzimidazole Derivatives
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Caption: Role of 5-Phenylthio-2-aminobenzimidazole in pharmaceutical R&D.

Biological Context and Mechanism of Action
The biological activity of 5-Phenylthio-2-aminobenzimidazole is best understood in the context

of its parent compound, Fenbendazole. Benzimidazole anthelmintics primarily function by

binding to β-tubulin in parasitic worms. This binding action disrupts microtubule polymerization,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 15 Tech Support

https://www.researchgate.net/publication/361976123_SYNTHESIS_REACTIONS_AND_PHARMACOLOGICAL_APPLICATIONS_OF_2-AMINOBENZIMIDAZOLES_AN_UPDATE
https://www.researchgate.net/publication/361976123_SYNTHESIS_REACTIONS_AND_PHARMACOLOGICAL_APPLICATIONS_OF_2-AMINOBENZIMIDAZOLES_AN_UPDATE
https://pmc.ncbi.nlm.nih.gov/articles/PMC8401404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7932521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7932521/
https://pdf.benchchem.com/160/One_Pot_Synthesis_of_2_Aminobenzimidazole_Derivatives_An_Application_Note_and_Protocol.pdf
https://www.chemimpex.com/products/42593
https://www.benchchem.com/product/b1220244/docs?utm_src=pdf-body-img#cas-number-53065-28-4-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


which is essential for cell structure, division, and intracellular transport. The inhibition of

microtubule formation ultimately leads to the death of the parasite.

While the specific biological activity of 5-Phenylthio-2-aminobenzimidazole itself is not

extensively documented, it is plausible that it retains some affinity for β-tubulin, albeit likely

different from Fenbendazole. Furthermore, the broader 2-aminobenzimidazole class is under

investigation for various therapeutic targets. Recent studies suggest that some derivatives may

act as protein kinase inhibitors, which could explain their observed anti-cancer and anti-

parasitic activities.[16]

Analytical Methodologies
Accurate quantification and purity assessment are crucial for the use of this compound in

research. High-Performance Liquid Chromatography (HPLC) is the most common analytical

technique employed.

Protocol 5.1: HPLC Method for Purity Analysis
This protocol provides a general framework for the analysis of 5-Phenylthio-2-

aminobenzimidazole. Method optimization may be required.

Instrumentation and Columns:

HPLC system with a UV detector.

Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).

Mobile Phase Preparation:

Prepare a mobile phase consisting of a mixture of an aqueous buffer (e.g., 0.025 M

potassium phosphate, pH adjusted) and an organic solvent like methanol or acetonitrile.

[19] A common starting point is a 70:30 (v/v) mixture of organic solvent to buffer.

Sample Preparation:

Accurately weigh and dissolve a sample of the compound in the mobile phase or a

suitable solvent (e.g., methanol) to a known concentration (e.g., 1 mg/mL).
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Filter the sample solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.

Injection Volume: 10-20 µL.

Column Temperature: Ambient or controlled at 25-30°C.

Detection Wavelength: Scan for optimal absorbance; a wavelength around 290 nm is often

suitable for benzimidazoles.[19]

Data Analysis:

Run the sample and calculate the area percentage of the main peak to determine the

purity of the compound. For quantitative analysis, a calibration curve should be prepared

using certified reference standards.

Diagram 5.1: Analytical Workflow

Sample Preparation HPLC Analysis Data Processing

Weigh Compound Dissolve in
Mobile Phase Filter (0.45 µm) Inject Sample onto

C18 Column
Isocratic/Gradient

Elution UV Detection Integrate Peak Area Calculate Purity (%) or
Concentration

Click to download full resolution via product page

Caption: Standard workflow for HPLC analysis of 5-Phenylthio-2-aminobenzimidazole.

Safety, Handling, and Storage
While a specific, comprehensive safety data sheet (SDS) for 5-Phenylthio-2-

aminobenzimidazole is not widely available, data from closely related benzimidazole

compounds provide essential safety guidance.[20][21] It should be handled as a potentially

hazardous chemical.
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Table 6.1: Summary of Hazard and Precautionary
Information
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Category Guideline Source(s)

Potential Health Effects

May cause skin, eye, and

respiratory tract irritation.

Harmful if swallowed.

[20][21]

Personal Protective Equipment

(PPE)

Wear protective gloves (nitrile

rubber), safety glasses with

side-shields, and a lab coat.

Use only in a chemical fume

hood or well-ventilated area.

[20][21]

Handling

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust. Wash hands thoroughly

after handling.

[20][21]

Storage

Keep container tightly closed.

Store in a cool, dry, well-

ventilated place away from

strong oxidizing agents, strong

acids, and acid chlorides.

Recommended storage is

refrigerated (2-8°C).

[2][3][20]

First Aid (General)

Eyes: Rinse cautiously with

water for several minutes.

Skin: Wash off immediately

with soap and plenty of water.

Inhalation: Move to fresh air.

Ingestion: Seek immediate

medical attention.

[20][21]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

regional, and national

regulations.

[21]
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Conclusion
5-Phenylthio-2-aminobenzimidazole (CAS 53065-28-4) is a compound of significant interest to

the pharmaceutical and chemical research communities. Its primary role as a metabolite and

impurity of Fenbendazole makes it an indispensable tool for analytical chemistry and quality

control in the veterinary drug sector. Furthermore, its 2-aminobenzimidazole core structure

presents it as a versatile scaffold for the synthesis of novel molecules with potential therapeutic

applications. A thorough understanding of its synthesis, characterization, and safe handling, as

outlined in this guide, is essential for its effective use in a scientific setting.
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